N-[3-hydroxy-1-(oxan-4-yl)propyl]-2,3-dihydro-1H-indene-4-carboxamide

• IUPAC Name: N-[3-hydroxy-1-(oxan-4-yl)propyl]-2,3-dihydro-1H-indene-4-carboxamide
• InChI: InChI=1S/C18H25NO3/c20-10-7-17(14-8-11-22-12-9-14)19-18(21)16-6-2-4-13-3-1-5-15(13)16/h2,4,6,14,17,20H,1,3,5,7-12H2,(H,19,21)
• InChI Key: LXOAIDXIDYCZCO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=CC=C2)C(=O)NC(CCO)C3CCOCC3
• Molecular Formula: C18H25NO3
• Molecular Weight: 303.4 g/mol

Description

N-[3-hydroxy-1-(oxan-4-yl)propyl]-2,3-dihydro-1H-indene-4-carboxamide is a synthetic organic compound characterized by its unique structure, which includes an indene core, a hydroxypropyl group, and an oxane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-hydroxy-1-(oxan-4-yl)propyl]-2,3-dihydro-1H-indene-4-carboxamide typically involves multiple steps:

Formation of the Indene Core: The indene core can be synthesized through a Friedel-Crafts alkylation reaction, where an aromatic compound reacts with an alkyl halide in the presence of a Lewis acid catalyst such as aluminum chloride.

Introduction of the Hydroxypropyl Group: The hydroxypropyl group can be introduced via a nucleophilic substitution reaction. This involves the reaction of an appropriate halide with a hydroxypropylamine under basic conditions.

Formation of the Oxane Ring: The oxane ring can be synthesized through a cyclization reaction, where a diol undergoes intramolecular cyclization in the presence of an acid catalyst.

Amidation Reaction: Finally, the carboxamide group is introduced through an amidation reaction, where the carboxylic acid derivative of the indene core reacts with the hydroxypropylamine derivative in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of green chemistry principles to reduce waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group in the compound can undergo oxidation to form a ketone or aldehyde. Common oxidizing agents include PCC (pyridinium chlorochromate) and KMnO₄ (potassium permanganate).

Reduction: The carboxamide group can be reduced to an amine using reducing agents such as LiAlH₄ (lithium aluminum hydride).

Substitution: The hydroxy group can participate in substitution reactions to form ethers or esters. Common reagents include alkyl halides for ether formation and acyl chlorides for ester formation.

Common Reagents and Conditions

Oxidation: PCC, KMnO₄, or Jones reagent.

Reduction: LiAlH₄, NaBH₄ (sodium borohydride).

Substitution: Alkyl halides, acyl chlorides, and bases such as NaOH (sodium hydroxide) or K₂CO₃ (potassium carbonate).

Major Products

Oxidation: Ketones or aldehydes.

Reduction: Amines.

Substitution: Ethers or esters.

Scientific Research Applications

Chemistry

In chemistry, N-[3-hydroxy-1-(oxan-4-yl)propyl]-2,3-dihydro-1H-indene-4-carboxamide can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel materials.

Biology

In biological research, this compound can be used to study the interactions of indene derivatives with biological targets. Its structural features make it a candidate for investigating enzyme inhibition and receptor binding.

Medicine

In medicinal chemistry, N-[3-hydroxy-1-(oxan-4-yl)propyl]-2,3-dihydro-1H-indene-4-carboxamide may be explored for its potential therapeutic properties

Industry

In the industrial sector, this compound could be used in the development of new materials with specific properties, such as polymers or coatings. Its unique structure may impart desirable characteristics such as increased stability or reactivity.

Mechanism of Action

The mechanism of action of N-[3-hydroxy-1-(oxan-4-yl)propyl]-2,3-dihydro-1H-indene-4-carboxamide would depend on its specific application. In a biological context, it may interact with enzymes or receptors, modulating their activity. The hydroxy group and the indene core could facilitate binding to active sites or allosteric sites on proteins, influencing their function.

Comparison with Similar Compounds

Similar Compounds

• N-[3-hydroxy-1-(oxan-4-yl)propyl]-2,3-dihydro-1H-indene-4-carboxamide
• N-[3-hydroxy-1-(oxan-4-yl)propyl]-2,3-dihydro-1H-indene-4-carboxylate
• N-[3-hydroxy-1-(oxan-4-yl)propyl]-2,3-dihydro-1H-indene-4-carboxylic acid

Uniqueness

N-[3-hydroxy-1-(oxan-4-yl)propyl]-2,3-dihydro-1H-indene-4-carboxamide is unique due to the presence of both an oxane ring and an indene core, which are not commonly found together in a single molecule. This combination of structural features may confer unique chemical and biological properties, making it a valuable compound for research and development.